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Compound of Interest

Compound Name: (-)-Hydroxydihydrobovolide

Cat. No.: B1201478 Get Quote

Essential Safety and Disposal Information for Researchers

(-)-Hydroxydihydrobovolide, while not classified as a hazardous substance or mixture

according to available safety data sheets, requires careful handling and disposal in accordance

with standard laboratory safety protocols and environmental regulations.[1] This guide provides

essential information for the proper disposal of (-)-Hydroxydihydrobovolide, ensuring the

safety of laboratory personnel and the protection of the environment.

Key Safety and Handling Information
Before handling (-)-Hydroxydihydrobovolide, it is crucial to be familiar with its properties and

the necessary safety precautions.

Property Data Reference

Molecular Formula C₁₁H₁₈O₃ [1]

Molecular Weight 198.26 g/mol [1]

CAS Number 124097-54-7 [1]

Hazard Classification
Not a hazardous substance or

mixture.
[1]
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Despite its non-hazardous classification, adherence to good laboratory practices is paramount.

This includes wearing appropriate personal protective equipment (PPE) such as safety goggles

with side-shields, protective gloves, and impervious clothing.[1][2] Ensure adequate ventilation

in the work area and have an accessible safety shower and eye wash station.[1]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[1]

Containment: Prevent further leakage or spillage. Do not let the product enter drains, water

courses, or the soil.[1][3]

Clean-up: For small spills, use appropriate tools to place the material into a suitable waste

disposal container. For large spills, a shovel can be used for the same purpose.[2] Avoid

breathing vapors, mist, dust, or gas.[1]

Proper Disposal Protocol
The primary principle for the disposal of (-)-Hydroxydihydrobovolide is to prevent its release

into the environment. Waste must be disposed of in accordance with all applicable federal,

state, and local environmental control regulations.[2]

Step-by-Step Disposal Procedure:

Waste Collection: Collect waste (-)-Hydroxydihydrobovolide and any contaminated

materials (e.g., filter paper, gloves, absorbent pads) in a clearly labeled, sealed container.

Storage: Store the waste container in a designated, secure area away from incompatible

materials. While specific incompatibilities for (-)-Hydroxydihydrobovolide are not listed, it is

prudent to avoid storage with strong oxidizing agents.[2]

Professional Disposal: Arrange for the disposal of the chemical waste through a licensed and

approved waste disposal company. Do not attempt to dispose of this chemical down the

drain or in regular trash.[3]
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Documentation: Maintain records of the disposal, including the date, quantity, and the waste

disposal contractor used, in accordance with institutional and regulatory requirements.

Experimental Workflow for Disposal

Waste Generation & Collection Interim Storage Final Disposal Record Keeping

(-)-Hydroxydihydrobovolide Waste Generated Collect in Labeled, Sealed Container Store in Designated Secure Area Contact Licensed Waste Disposal Company Dispose via Approved Waste Disposal Plant Maintain Disposal Records

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (-)-Hydroxydihydrobovolide.

This structured approach to the disposal of (-)-Hydroxydihydrobovolide ensures that all

safety and environmental considerations are met, fostering a culture of responsibility and safety

within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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